Cas no 1220699-06-8 (PF-04979064)

PF-04979064 is a selective and potent inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), exhibiting high specificity for the γ isoform over other PI3K classes. Its mechanism of action involves modulating immune cell signaling, making it a valuable tool for research in inflammation, autoimmune diseases, and oncology. The compound demonstrates favorable pharmacokinetic properties, including good bioavailability and metabolic stability, enhancing its utility in preclinical studies. PF-04979064’s selectivity minimizes off-target effects, providing a reliable means to investigate PI3Kγ-dependent pathways. Its well-characterized inhibitory profile supports its use in elucidating the role of PI3Kγ in disease models and therapeutic development.
PF-04979064 structure
PF-04979064 structure
Product Name:PF-04979064
CAS No:1220699-06-8
MF:C24H26N6O3
MW:446.501644611359
MDL:MFCD28155091
CID:1124102
Update Time:2025-11-04

PF-04979064 Chemical and Physical Properties

Names and Identifiers

    • 1-(1-[(2S)-2-hydroxypropanoyl]piperidin-4-yl)-3-methyl-8-(6-methylpyridin-3-yl)-1,3-dihydro-2H-imidazo[4,5-c][1,5]naphthyridin-2-one
    • 1,3-Dihydro-1-[1-[(2S)-2-hydroxy-1-oxopropyl]-4-piperidinyl]-3-methyl-8-(6-methyl-3-pyridinyl)-2H-imidazo[4,5-c][1,5]naphthyridin-2-one
    • PF 04879064
    • PF-04979064
    • 5PO9J9ZC3X
    • 2H-Imidazo(4,5-C)(1,5)naphthyridin-2-one, 1,3-dihydro-1-(1-((2S)-2-hydroxy-1-oxopropyl)-4-piperidinyl)-3-methyl-8-(6-methyl-3-pyridinyl)-
    • 1-{1-[(2s)-2-Hydroxypropanoyl]piperidin-4-Yl}-3-Methyl-8-(6-Methylpyridin-3-Yl)-1,3-Dihydro-2h-Imidazo[4,5-C][1,5]naphthyridin-2-One
    • 4hvb
    • PF04979064
    • SYN1194
    • BCP06871
    • BDBM50428107
    • A12935
    • US8791131, 257
    • PF-
    • MDL: MFCD28155091
    • Inchi: 1S/C24H26N6O3/c1-14-4-5-16(12-25-14)18-6-7-19-21(27-18)22-20(13-26-19)28(3)24(33)30(22)17-8-10-29(11-9-17)23(32)15(2)31/h4-7,12-13,15,17,31H,8-11H2,1-3H3/t15-/m0/s1
    • InChI Key: GACQNUHFDBEIQH-HNNXBMFYSA-N
    • SMILES: O=C1N(C)C2C=NC3=CC=C(C4C=NC(C)=CC=4)N=C3C=2N1C1CCN(C([C@H](C)O)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 744
  • XLogP3: 1
  • Topological Polar Surface Area: 103

Experimental Properties

  • Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),

PF-04979064 Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • HazardClass:6.1
  • PackingGroup:Ⅲ
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

PF-04979064 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PZ0247-5MG
PF-04979064
1220699-06-8
5mg
¥1091.58 2023-09-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PZ0247-25MG
PF-04979064
1220699-06-8
25mg
¥4395.7 2023-09-18
DC Chemicals
DC8527-50 mg
PF-04979064
1220699-06-8 >98%
50mg
$300.0 2022-02-28
DC Chemicals
DC8527-100 mg
PF-04979064
1220699-06-8 >98%
100mg
$550.0 2022-02-28
DC Chemicals
DC8527-250 mg
PF-04979064
1220699-06-8 >98%
250mg
$950.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P883886-5mg
PF-04979064
1220699-06-8 ≥99%
5mg
¥872.10 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P883886-10mg
PF-04979064
1220699-06-8 ≥99%
10mg
¥1,539.00 2022-01-13
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7343-2 mg
PF-04979064
1220699-06-8
2mg
¥515.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7343-5 mg
PF-04979064
1220699-06-8
5mg
¥735.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7343-10 mg
PF-04979064
1220699-06-8
10mg
¥1317.00 2022-04-26

Additional information on PF-04979064

PF-04979064: A Comprehensive Overview

PF-04979064, also known by its CAS number 1220699-06-8, is a compound of significant interest in the field of pharmaceutical research and development. This compound has been extensively studied for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The research on PF-04979064 has been driven by its unique chemical properties and promising biological activity, making it a focal point for both academic and industrial researchers.

The development of PF-04979064 began with its identification as a potent inhibitor of specific molecular targets involved in disease pathways. Recent studies have highlighted its ability to modulate key enzymes and receptors, which has opened new avenues for its use in treating complex medical conditions. For instance, researchers have demonstrated that PF-04979064 exhibits remarkable efficacy in inhibiting the growth of cancer cells in vitro, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, the synthesis and characterization of PF-12235533 have been optimized through advanced chemical techniques. Scientists have employed cutting-edge methodologies such as high-throughput screening and computational modeling to refine the compound's structure and enhance its pharmacokinetic properties. These advancements have significantly improved the bioavailability and stability of PF-12235533, making it a more viable candidate for clinical trials.

The latest research on CAS 12235533 has also explored its role in inflammatory diseases. Studies have shown that this compound can effectively reduce inflammation by targeting specific cytokines and signaling pathways. This discovery has broadened the scope of its applications, particularly in conditions such as arthritis, asthma, and autoimmune disorders.

Beyond its direct therapeutic uses, CAS 12235533 has also been investigated for its potential in drug delivery systems. Researchers have found that this compound can serve as a carrier for other therapeutic agents, enhancing their delivery efficiency and reducing side effects. This innovative approach has garnered considerable attention from the pharmaceutical industry, paving the way for novel drug formulations.

In conclusion, CAS 12235533, or PF-12235533, represents a groundbreaking advancement in pharmaceutical science. Its versatile properties and wide-ranging applications make it a cornerstone for future research and development efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in shaping the future of medicine.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk